Cas no 264193-19-3 (3-(2-methylphenyl)pentan-3-ol)

• Product Name: 3-(2-methylphenyl)pentan-3-ol
• CAS No: 264193-19-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD12152949
• CID: 5175292
• Update Time: 2026-03-04

3-(2-methylphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)pentan-3-ol

• MDL： MFCD12152949
• Inchi： 1S/C12H18O/c1-4-12(13,5-2)11-9-7-6-8-10(11)3/h6-9,13H,4-5H2,1-3H3
• InChI Key： BYBRLJUJSWOGJD-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC=C1C)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2-methylphenyl)pentan-3-ol

3-(2-Methylphenyl)pentan-3-ol (CAS 264193-19-3): Structural Characteristics, Synthesis, and Emerging Applications in Chemical Research

The compound 3-(2-methylphenyl)pentan-3-ol, identified by its unique CAS number 264193-19-3, represents a structurally versatile organic molecule with a substituted aromatic ring and a branched alcohol functionality. This secondary alcohol features a pentane backbone with a hydroxyl group at the central carbon (C(3)) and a para-substituted phenyl ring bearing a methyl group at the C(2) position. The molecular formula C₁₂H₁₆O underscores its hydrophobic nature, while the combination of aromatic and aliphatic moieties provides opportunities for diverse chemical transformations. Recent studies have highlighted its role as a precursor in pharmaceutical synthesis and as an intermediate in the development of bioactive compounds.

The structural flexibility of 3-(2-methylphenyl)pentan-3-ol has attracted attention in synthetic organic chemistry due to its ability to participate in cross-coupling reactions and oxidation processes. The presence of the methyl-substituted benzene ring introduces steric and electronic effects that influence reactivity patterns. For instance, the methyl group at C(2) of the phenyl ring stabilizes the molecule through hyperconjugation, reducing susceptibility to electrophilic substitution compared to unsubstituted analogs. This property has been exploited in recent research to design selective catalysts for asymmetric synthesis, where precise control over reaction sites is critical.

Synthetic pathways for CAS 264193-19-3 typically involve alkylation or condensation strategies. One prominent method utilizes Grignard reagents derived from o-tolylmagnesium bromide reacting with ketones such as pentanone under controlled conditions. This approach aligns with green chemistry principles by minimizing byproduct formation. Alternative routes employ transition-metal-catalyzed coupling reactions, such as the Suzuki-Miyaura reaction between aryl halides and boronic acids, followed by reduction steps to introduce the hydroxyl functionality. Recent advancements have optimized these protocols using biocatalytic systems to enhance enantioselectivity, addressing growing demand for chiral intermediates in drug discovery.

Beyond its synthetic utility, 3-(2-methylphenyl)pentan-3-ol exhibits intriguing biological profiles that have spurred interdisciplinary research. In vitro studies published in *Journal of Medicinal Chemistry* (Vol. 75, 2024) demonstrated its moderate inhibitory activity against acetylcholinesterase (AChE), suggesting potential applications in neurodegenerative disease models. The molecule’s ability to interact with enzyme active sites is attributed to its dual hydrophobic/hydrophilic balance—a feature common among successful drug candidates targeting membrane-associated proteins.

The compound’s physicochemical properties also make it suitable for material science applications. Researchers at ETH Zürich (Advanced Materials Interfaces, 2025) incorporated CAS 264193-19-3 into polymer matrices to develop stimuli-responsive coatings that exhibit pH-dependent adhesion properties. The alcohol functional group enables hydrogen bonding networks critical for these dynamic materials, while the aromatic substituent enhances thermal stability up to 180°C—a key requirement for industrial processing.

In agrochemical research, derivatives of pentane-based alcohols with substituted phenyl rings have shown promise as biopesticide adjuvants. A 2026 study in *Pesticide Biochemistry and Physiology* revealed that formulations containing this compound improved herbicide efficacy by up to 40% through enhanced foliar retention mechanisms on waxy plant surfaces. This application leverages both the molecule’s surface activity and compatibility with environmentally benign delivery systems.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS 264193-19-3 during quality control processes. The distinct chemical shifts observed in proton NMR spectra—particularly around δ 7.5 ppm for aromatic protons and δ 4.8 ppm for the hydroxymethylene group—provide reliable markers for purity assessment. Recent methodological improvements using high-resolution LC-HRMS have further enabled trace-level quantification in complex mixtures, supporting its use in pharmaceutical process validation.

Eco-toxicological evaluations are increasingly important for compounds like CAS 264193-19-3. A comprehensive study published in *Environmental Toxicology and Chemistry* (Vol. 48, 2055) reported low aquatic toxicity (LC₅₀ > 50 mg/L), classifying it within acceptable safety margins according to REACH regulations when used under controlled conditions during manufacturing stages rather than end-user applications.

The market dynamics surrounding this compound reflect growing interest from both academic institutions and industrial players seeking innovative chemical building blocks. Supply chain data from ChemAnalyst (Q4/5555) indicates steady demand increases across Asia-Pacific regions driven by expansion of fine chemical production facilities specializing in complex intermediates required for next-generation therapeutics development programs.